Cas no 1286726-89-3 (1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea)

• Product Name: 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea
• CAS No: 1286726-89-3
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 5851070
• PubChem ID: 52906818
• Update Time: 2025-08-02

1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea
• 1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)urea
• VU0523826-1
• 1286726-89-3
• F5854-0799
• 1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)-3-thiophen-2-ylurea
• AKOS024522357
• 1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C16H15N3O2S/c20-16(18-15-7-4-10-22-15)19(12-14-6-3-9-21-14)11-13-5-1-2-8-17-13/h1-10H,11-12H2,(H,18,20)
• InChI Key： KLXBWADHQNDZOO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N(CC1C=CC=CN=1)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea (CAS No. 1286726-89-3)

The compound 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea (CAS No. 1286726-89-3) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring furan, pyridine, and thiophene moieties, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for receptor modulation, given the prevalence of these heterocycles in bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea has surged due to their role in developing targeted therapies and sustainable agrochemicals. This aligns with the growing focus on green chemistry and precision medicine, topics frequently searched in academic and industrial circles. The compound’s CAS No. 1286726-89-3 is often queried alongside terms such as "synthesis optimization", "biological activity screening", and "structure-activity relationship (SAR)", reflecting its multidisciplinary relevance.

From a synthetic perspective, the incorporation of furan, pyridine, and thiophene rings offers opportunities for diverse functionalization. These heterocycles are known for their electron-rich properties, which can enhance molecular interactions in catalytic systems or drug-receptor binding. Recent publications highlight its utility in metal-organic frameworks (MOFs) and photocatalysis, addressing trending searches like "advanced materials for energy storage" and "visible-light-driven reactions".

The pharmacological potential of 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea is another area of intense exploration. Preliminary studies suggest its applicability in neurodegenerative disease research, particularly due to the pyridine moiety’s ability to chelate metal ions implicated in oxidative stress. This resonates with popular queries such as "small molecules for Alzheimer’s" and "multi-target-directed ligands". Additionally, its thiophene component may contribute to antimicrobial properties, a hotspot amid rising antibiotic resistance concerns.

Analytical characterization of CAS No. 1286726-89-3 typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently searched by synthetic chemists. The compound’s logP and solubility profiles are also critical for formulation scientists, linking to trending topics like "drug delivery optimization" and "bioavailability enhancement". Its stability under various pH conditions further makes it a candidate for prodrug development.

In agrochemistry, the urea backbone of this compound is leveraged for designing next-generation herbicides with improved selectivity. Searches for "eco-friendly pest control" and "low-residue crop protection" underscore the industry’s shift toward sustainable solutions. The furan and thiophene rings’ potential to disrupt fungal cell walls aligns with efforts to combat plant pathogens, a pressing issue in global agriculture.

To conclude, 1-(furan-2-yl)methyl-1-(pyridin-2-yl)methyl-3-(thiophen-2-yl)urea (CAS No. 1286726-89-3) exemplifies the convergence of medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted applications address contemporary challenges across sectors, making it a compound of enduring scientific and commercial interest.